Cas no 66374-23-0 (3-(4-Methoxybenzyl)phthalide)

• Product Name: 3-(4-Methoxybenzyl)phthalide
• CAS No: 66374-23-0
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 396401
• PubChem ID: 12779675
• Update Time: 2025-04-19

3-(4-Methoxybenzyl)phthalide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxybenzyl)phthalide
• 3-(4-Methoxybenzyl)p
• 3-(4-METHOXYBENZYL)PHTHALIDE,OFF-WHITE SOLID
• 3-[(4-methoxyphenyl)methyl]-3H-2-benzofuran-1-one
• AKOS030255818
• 3-[(4-methoxyphenyl)methyl]-
• 66374-23-0
• 3-[(4-Methoxyphenyl)methyl]-2-benzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 3-[(4-methoxyphenyl)methyl]-
• DTXSID80509662
• FT-0671177

• Inchi： 1S/C16H14O3/c1-18-12-8-6-11(7-9-12)10-15-13-4-2-3-5-14(13)16(17)19-15/h2-9,15H,10H2,1H3
• InChI Key： OSLPIRVMPPCRGR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Methanol
• PSA: 35.53000
• LogP: 3.14940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones